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Compound of Interest

Compound Name: Galactonolactone
CAS No.: 2426-46-2
Cat. No.: B1212098
Get Quote
. J

For Immediate Release

This technical guide provides an in-depth overview of Galactonolactone, a critical molecule in
various biological pathways. This document is intended for researchers, scientists, and
professionals in the field of drug development, offering detailed information on its chemical
properties, biological significance, and experimental applications.

Core Chemical and Physical Data

Galactonolactone is a sugar lactone derived from galactose. It exists in various isomeric
forms, each with distinct biological roles. The key quantitative data for the most common
isomers are summarized below for ease of reference and comparison.
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Molecular Weight (
Isomer CAS Number Molecular Formula

g/mol )

L-Galactono-1,4-

1668-08-2 CsH1006 178.14
lactone
D-Galactono-1,4-

2782-07-2 CeH1006 178.14
lactone
Galactono-gamma-

2426-46-2 CsH1006 178.14

lactone

Biological Significance and Signaling Pathways

Galactonolactone isomers are pivotal intermediates in distinct metabolic pathways. Their roles
are primarily centered around vitamin C biosynthesis and galactose metabolism.

L-Galactono-1,4-lactone: The Penultimate Step in Plant
Vitamin C Biosynthesis

In higher plants, L-Galactono-1,4-lactone is the direct precursor to L-ascorbic acid (Vitamin C).
The final step of this crucial pathway is catalyzed by the mitochondrial enzyme L-galactono-1,4-
lactone dehydrogenase.[1] This enzyme facilitates the oxidation of L-Galactono-1,4-lactone to
L-ascorbic acid.
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Vitamin C Biosynthesis Pathway in Plants.

D-Galactono-1,4-lactone: An Intermediate in Galactose
Metabolism

D-Galactono-1,4-lactone is an intermediate in the catabolism of galactose. In states of excess
galactose, such as in galactosemia, galactose can be oxidized to galactonate, a process in

which D-galactono-1,5-lactone is an intermediate.
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Oxidative Pathway of Galactose Metabolism.

Experimental Protocols and Methodologies

Galactonolactone and its derivatives are frequently utilized in biochemical assays and
synthesis protocols. Below are detailed methodologies for key experiments.

Assay for L-galactono-1,4-lactone Dehydrogenase
Activity

This protocol outlines a colorimetric microplate assay to determine the activity of L-galactono-
1,4-lactone dehydrogenase in biological samples.

Materials:
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» 96-well microplate

o Assay Buffer

e Substrate | (containing a chromogenic agent)

e Substrate Il (containing L-galactono-1,4-lactone)

e Microplate reader capable of measuring absorbance at 550 nm
e Sample (e.g., tissue homogenate, cell lysate)

Procedure:

e Sample Preparation:

o For tissue samples, homogenize 0.1 g of tissue in 1 ml of ice-cold Assay Buffer. Centrifuge
at 13,000 x g for 10 minutes at 4°C. The resulting supernatant is the sample.

o For cell samples, resuspend approximately 5 x 10° cells in 1 ml of Assay Buffer and lyse
by sonication. Centrifuge as above and collect the supernatant.

e Assay Reaction:

o

Add 20 pl of the sample to a well of the 96-well microplate.

[¢]

For the blank, add 20 pl of distilled water.

[e]

Add 170 pl of Substrate | to each well.

[e]

Add 10 pl of Substrate Il to each well to initiate the reaction.

¢ Measurement:

o Immediately place the microplate in the reader and measure the absorbance at 550 nm at
10 seconds and 130 seconds.

o Calculation:
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o The change in absorbance over time is proportional to the enzyme activity.
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Workflow for L-galactono-1,4-lactone Dehydrogenase Assay.
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In Vitro Synthesis of L-Ascorbic Acid

This protocol describes a method for the synthesis of L-ascorbic acid from L-galactono-y-
lactone.

Materials:
e L-galactono-y-lactone
o Oxidizing agent (e.g., potassium permanganate)
e Solvents (e.g., isopropyl alcohol, acetic acid)
Procedure:
o Oxidation:
o Dissolve L-galactono-y-lactone in an appropriate solvent.

o Gradually add the oxidizing agent while maintaining a controlled temperature. This
converts the lactone to 2-keto-L-galactonic acid.

o Crystallization and Separation:

o Evaporate the solvent to concentrate the mixture, promoting the crystallization of 2-keto-L-
galactonic acid.

o Collect the crystals by filtration and wash with a suitable solvent like agueous acetic acid.
» Lactonization and Enolization:

o The purified 2-keto-L-galactonic acid can then be converted to L-ascorbic acid through
lactonization and enolization, often facilitated by acid or base catalysts.

This guide provides foundational information for researchers working with Galactonolactone.
For further details on specific applications or safety and handling, it is recommended to consult
the relevant material safety data sheets and peer-reviewed literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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